N-(2H-1,3-benzodioxol-5-yl)-2-[(4-bromophenyl)sulfanyl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-bromophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H12BrNO3S/c16-10-1-4-12(5-2-10)21-8-15(18)17-11-3-6-13-14(7-11)20-9-19-13/h1-7H,8-9H2,(H,17,18)
• InChI Key: WKLRZUQTPRYYIU-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=CC=C(C=C3)Br
• Molecular Formula: C15H12BrNO3S
• Molecular Weight: 366.2 g/mol

Description

N-(2H-1,3-benzodioxol-5-yl)-2-[(4-bromophenyl)sulfanyl]acetamide, also known as BIA 10-2474, is a small molecule drug that has been developed for the treatment of chronic pain. It is a potent inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, BIA 10-2474 increases the levels of endocannabinoids, which can help to reduce pain and inflammation.

Scientific Research Applications

Antimicrobial and Hemolytic Agents

• Synthesis of Antimicrobial Agents: A series of N-substituted derivatives of related compounds demonstrated antimicrobial activity, highlighting their potential as antimicrobial agents. Specific compounds in this series showed promising activity against microbial species, with one compound being notably active (Rehman et al., 2016; Pakistan journal of pharmaceutical sciences) (Rehman et al., 2016).

Enzyme Inhibition and Anticancer Activity

• Inhibition of Enzymes: Derivatives of similar compounds have been found to inhibit enzymes like acetylcholinesterase, suggesting potential applications in treating diseases related to enzyme malfunction (Siddiqui et al., 2013; Pakistan journal of pharmaceutical sciences) (Siddiqui et al., 2013).
• Anticancer Properties: A novel series of related compounds showed anticancer activities against various cancer cell lines, indicating their potential as anticancer agents. These findings suggest these compounds could be leads for developing new cancer treatments (Zyabrev et al., 2022; Biointerface Research in Applied Chemistry) (Zyabrev et al., 2022).

Molecular Structure Analysis

• Crystal Structure Studies: Detailed crystal structure analyses of compounds similar to N-(2H-1,3-benzodioxol-5-yl)-2-[(4-bromophenyl)sulfanyl]acetamide have been conducted, providing insights into their molecular conformations and stability (Subasri et al., 2016; Acta Crystallographica Section E) (Subasri et al., 2016).

Antimicrobial and Antifungal Properties

• Potential Antimicrobial Agents: Research on similar compounds has shown significant antimicrobial and antifungal activities, suggesting their usefulness in developing new antimicrobial drugs (Baviskar et al., 2013; Journal of Chemistry) (Baviskar et al., 2013).

Enzyme Inhibitory and Antitumor Activities

• Src Kinase Inhibitory and Anticancer Activities: N-benzyl-substituted acetamide derivatives, related to N-(2H-1,3-benzodioxol-5-yl)-2-[(4-bromophenyl)sulfanyl]acetamide, have been synthesized and shown to inhibit Src kinase, a key target in cancer therapy. This suggests potential applications in cancer treatment (Fallah-Tafti et al., 2011; European journal of medicinal chemistry) (Fallah-Tafti et al., 2011).